Cas no 2229339-55-1 (1-1-(1-phenylcyclopropyl)cyclopropylethan-1-ol)

• Product Name: 1-1-(1-phenylcyclopropyl)cyclopropylethan-1-ol
• CAS No: 2229339-55-1
• MF: C₁₄H₁₈O
• MW: 202.292124271393
• CID: 6168215
• PubChem ID: 165881249
• Update Time: 2025-07-23

1-1-(1-phenylcyclopropyl)cyclopropylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-1-(1-phenylcyclopropyl)cyclopropylethan-1-ol
• 1-[1-(1-phenylcyclopropyl)cyclopropyl]ethan-1-ol
• 2229339-55-1
• EN300-1860836

• Inchi： 1S/C14H18O/c1-11(15)13(7-8-13)14(9-10-14)12-5-3-2-4-6-12/h2-6,11,15H,7-10H2,1H3
• InChI Key： SKGJMLOKGHWUDW-UHFFFAOYSA-N
• SMILES： OC(C)C1(CC1)C1(C2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 202.135765193g/mol
• Monoisotopic Mass: 202.135765193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 20.2Ų

Additional information on 1-1-(1-phenylcyclopropyl)cyclopropylethan-1-ol

Comprehensive Overview of 1-1-(1-phenylcyclopropyl)cyclopropylethan-1-ol (CAS No. 2229339-55-1): Properties, Applications, and Industry Insights

In the realm of specialty chemicals, 1-1-(1-phenylcyclopropyl)cyclopropylethan-1-ol (CAS No. 2229339-55-1) has garnered significant attention due to its unique structural features and potential applications. This compound, characterized by its cyclopropyl and phenyl moieties, is a subject of interest in pharmaceutical research, material science, and synthetic chemistry. Its molecular architecture, featuring a cyclopropylethan-1-ol backbone, offers intriguing possibilities for drug design and functional material development.

The growing demand for novel chemical entities in drug discovery has placed compounds like 1-1-(1-phenylcyclopropyl)cyclopropylethan-1-ol at the forefront of research. Scientists are particularly interested in its potential as a bioactive scaffold, given the pharmacological relevance of cyclopropyl-containing compounds. Recent studies suggest that such structures may interact with biological targets in ways that linear chains cannot, offering improved selectivity and metabolic stability.

From a synthetic chemistry perspective, the preparation of 1-1-(1-phenylcyclopropyl)cyclopropylethan-1-ol presents interesting challenges and opportunities. The double cyclopropyl arrangement requires specialized synthetic strategies, making it a valuable case study for advanced organic synthesis courses. Researchers are exploring various ring-forming reactions and stereoselective approaches to access this molecular framework efficiently.

In material science applications, the rigid cyclopropyl structure of this compound contributes to interesting physical properties. Its potential as a building block for advanced polymers is being investigated, particularly for materials requiring specific thermal stability or mechanical strength characteristics. The phenyl group incorporation further enhances possibilities for π-π interactions in supramolecular assemblies.

Analytical characterization of 1-1-(1-phenylcyclopropyl)cyclopropylethan-1-ol typically involves advanced techniques such as NMR spectroscopy (particularly useful for studying the cyclopropyl protons), mass spectrometry, and X-ray crystallography. The distinct spectral signatures of the cyclopropyl rings provide valuable structural information, making this compound an interesting subject for spectroscopic studies.

The stability profile of 1-1-(1-phenylcyclopropyl)cyclopropylethan-1-ol under various conditions is another area of active research. Understanding its thermal decomposition pathways and photochemical behavior is crucial for potential applications. Recent computational chemistry studies have provided insights into the conformational preferences and electronic structure of this molecule, aiding in the prediction of its reactivity.

From an industrial perspective, the scalable synthesis of 1-1-(1-phenylcyclopropyl)cyclopropylethan-1-ol presents both challenges and opportunities. Process chemists are working to develop cost-effective routes that maintain high stereochemical purity while minimizing environmental impact. The growing emphasis on green chemistry principles in specialty chemical production has spurred innovation in this area.

In the context of intellectual property, 1-1-(1-phenylcyclopropyl)cyclopropylethan-1-ol and related structures have been the subject of several patent applications, particularly in the areas of pharmaceutical intermediates and functional materials. The unique three-dimensional structure of this compound offers distinct advantages in these applications, driving continued interest from both academic and industrial researchers.

Looking forward, the potential applications of 1-1-(1-phenylcyclopropyl)cyclopropylethan-1-ol continue to expand. Its incorporation into metal-organic frameworks (MOFs) and other advanced materials is an active area of investigation. Additionally, its role as a chiral auxiliary or ligand in asymmetric synthesis is being explored, leveraging the inherent rigidity of its cyclopropyl groups.

For researchers working with 1-1-(1-phenylcyclopropyl)cyclopropylethan-1-ol, proper handling and storage recommendations include protection from moisture and oxygen, as these factors may affect the compound's stability over time. Standard laboratory safety protocols should be followed, with particular attention to personal protective equipment when handling the substance in powder form.

The commercial availability of 1-1-(1-phenylcyclopropyl)cyclopropylethan-1-ol (CAS No. 2229339-55-1) has increased in recent years, reflecting growing demand from the research community. Suppliers typically offer the compound in various purity grades, with analytical certificates to ensure quality for specific applications. Pricing trends indicate that as synthetic methods improve and scale up, costs are becoming more accessible to academic researchers.

In conclusion, 1-1-(1-phenylcyclopropyl)cyclopropylethan-1-ol represents an intriguing example of how structural complexity in small molecules can lead to diverse applications across multiple scientific disciplines. Its continued study promises to yield valuable insights into structure-activity relationships, material properties, and synthetic methodology, making it a compound of enduring interest to the scientific community.